Cas no 104-65-4 (Cinnamyl formate)

• Product Name: Cinnamyl formate
• CAS No: 104-65-4
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00021048
• CID: 35284
• PubChem ID: 24900962
• Update Time: 2025-11-02

Cinnamyl formate Chemical and Physical Properties

Names and Identifiers

• Cinnamyl formate
• Nsc21737
• FEMA 2299
• Wln: vho2U1r
• Cinnamylformiat
• cinnamylmethanoate
• 3-PHENYLALLYL FORMATE
• cinnamylalcohol,formate
• formicacid,cinnamylester
• Cinnamyl methanoate
• [(E)-3-phenylprop-2-enyl] formate
• SCHEMBL22460
• (E)-Cinnamyl formate
• 3-Phenyl-2-propenyl formate
• CINNAMYL FORMATE [FCC]
• .gamma.-Phenylallyl formate
• NSC-21737
• A896188
• CS-W016114
• NS00012097
• [(E)-3-phenylprop-2-enyl] ormate
• Cinnamyl formate, >=92%, FCC
• LS-13762
• CHEBI:196003
• (2E)-3-Phenyl-2-propenyl formate #
• gamma-Phenylallyl formate
• 0-06-00-00571 (Beilstein Handbook Reference)
• 2-Propen-1-ol, formate
• Q27270010
• MFCD00021048
• CINNAMYL FORMATE [FHFI]
• 104-65-4
• AI3-02455
• NSC 21737
• LBHJXKYRYCUGPD-QPJJXVBHSA-N
• EINECS 203-223-3
• 2-Propen-1-ol, 3-phenyl-, formate;
• 23510-72-7
• (E)-Cinnamylformate
• DS-5279
• 2-Propen-1-ol, 3-phenyl-, 1-formate, (2E)-
• UNII-896AGS89RD
• AKOS015891432
• FEMA No. 2299
• 2-Propen-1-ol, 3-phenyl-, 1-formate
• 3-Phenyl-2-propen-1-yl formate
• 896AGS89RD
• Formic acid, cinnamyl ester
• J-513050
• DTXSID401265889
• BRN 1860334
• 2-PROPEN-1-OL, 3-PHENYL-, FORMATE
• Cinnamyl alcohol, formate

• MDL： MFCD00021048
• Inchi： 1S/C10H10O2/c11-9-12-8-4-7-10-5-2-1-3-6-10/h1-7,9H,8H2/b7-4+
• InChI Key： LBHJXKYRYCUGPD-QPJJXVBHSA-N
• SMILES： O(C=O)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid with balsam aroma, flower and fruit aroma, sweet like apple aroma
• Density: 1.08
• Boiling Point: 250-254 ºC
• Flash Point: 113 ºC
• Refractive Index: 1.553
• PSA: 26.30000
• LogP: 2.50870
• FEMA: 2299 | CINNAMYL FORMATE
• Solubility: Insoluble in water, soluble in most organic solvents

Cinnamyl formate Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• WGK Germany：2
• RTECS：UD5530000
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Cinnamyl formate

Exploring the Versatile Applications and Properties of Cinnamyl Formate (CAS No. 104-65-4)

Cinnamyl formate (CAS No. 104-65-4) is an ester derived from cinnamyl alcohol and formic acid. This compound is widely recognized for its pleasant, sweet, and balsamic aroma, making it a popular choice in the flavor and fragrance industry. The chemical formula of cinnamyl formate is C10H10O2, and it is often used as a key ingredient in perfumes, cosmetics, and food flavorings.

The demand for natural and synthetic flavor compounds has surged in recent years, driven by consumer preferences for unique and exotic scents. Cinnamyl formate fits perfectly into this trend due to its ability to mimic the aroma of cinnamon and other warm spices. This has led to its increased use in aromatherapy products and home fragrance solutions, which are currently trending in the wellness market.

From a chemical perspective, cinnamyl formate exhibits excellent stability under normal conditions, making it suitable for long-term storage and incorporation into various formulations. Its solubility in organic solvents like ethanol and propylene glycol further enhances its versatility in industrial applications. Researchers have also explored its potential as a green chemistry alternative in certain reactions, aligning with the global push for sustainable chemical processes.

In the food industry, cinnamyl formate is valued for its ability to impart a warm, spicy note to baked goods, confectioneries, and beverages. With the rising popularity of botanical flavors and plant-based ingredients, this compound has gained attention as a natural-tasting additive. Food manufacturers often use it in combination with other esters to create complex flavor profiles that appeal to modern consumers seeking authentic taste experiences.

The cosmetic sector has also embraced cinnamyl formate for its aromatic properties and potential skin-conditioning effects. Many premium skincare products and luxury perfumes feature this ingredient as part of their signature scents. Recent studies have investigated its compatibility with various cosmetic bases, confirming its stability in different pH ranges and its non-irritating nature when used in appropriate concentrations.

From a market perspective, the global demand for cinnamyl formate has shown steady growth, particularly in regions with strong fragrance and flavor industries like Europe and North America. Emerging markets in Asia are also showing increased interest, driven by growing disposable incomes and changing consumer preferences. Industry analysts predict that the compound will maintain its relevance due to its unique sensory properties and versatile applications.

Quality control is paramount when working with cinnamyl formate, especially for food and cosmetic applications. Reputable suppliers typically provide detailed specifications including purity levels, odor characteristics, and solubility profiles. Advanced analytical techniques like gas chromatography and mass spectrometry are commonly employed to ensure product consistency and meet regulatory requirements in various jurisdictions.

Innovations in production methods have made cinnamyl formate more accessible to manufacturers while maintaining high quality standards. Modern synthesis approaches focus on optimizing yield and minimizing byproducts, reflecting the industry's commitment to efficiency and sustainability. These advancements have contributed to the compound's competitive pricing and reliable supply chain, factors that are crucial for its continued market success.

Looking ahead, research continues to explore new potential applications for cinnamyl formate, particularly in specialty chemicals and niche fragrance compositions. Its molecular structure offers possibilities for derivatization, opening doors to novel compounds with tailored properties. As consumer preferences evolve and the demand for unique sensory experiences grows, cinnamyl formate is well-positioned to remain a valuable ingredient across multiple industries.

For formulators and product developers, understanding the precise characteristics of cinnamyl formate is essential for creating successful end products. Technical data sheets typically provide critical information about its flash point, specific gravity, and refractive index - all important parameters for various applications. Proper handling and storage recommendations ensure that the compound maintains its quality throughout the supply chain and during product manufacturing processes.